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Compound of Interest

Compound Name: Midodrine Hydrochloride

Cat. No.: B1676581 Get Quote

Midodrine Hydrochloride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure and

physicochemical properties of Midodrine Hydrochloride. The information is curated to support

research, drug development, and quality control activities. All quantitative data are summarized

in a structured table for ease of reference, and detailed experimental methodologies are

provided for key physicochemical parameters.

Chemical Structure and Identity
Midodrine Hydrochloride is the hydrochloride salt of Midodrine, a prodrug that is

metabolically converted to its active form, desglymidodrine.[1][2][3] Chemically, it is known as

(±)-2-amino-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide monohydrochloride.[1]

Molecular Formula: C₁₂H₁₈N₂O₄ · HCl[1][4]

Molecular Weight: 290.7 g/mol [1][4]

Midodrine possesses a chiral center, and the commercially available product is a racemic

mixture.[4] The pharmacological activity is primarily attributed to the R-enantiomer of its active

metabolite, desglymidodrine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

